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Compound of Interest

Compound Name: Triphenyl phosphite

Cat. No.: B1681583 Get Quote

CAS Number: 101-02-0[1][2][3]

This technical guide provides an in-depth overview of triphenyl phosphite, a versatile

organophosphorus compound widely utilized in chemical synthesis and industrial applications.

This document is intended for researchers, scientists, and professionals in drug development,

offering detailed information on its properties, safety, and key experimental protocols.

Chemical and Physical Properties
Triphenyl phosphite, with the chemical formula P(OC₆H₅)₃, is a colorless to pale yellow

viscous liquid.[3] It is an important trivalent phosphorus compound used as a reactant and

catalyst in various organic syntheses.[4] The key physical and chemical properties of triphenyl
phosphite are summarized in the table below.
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Property Value Source

Molecular Formula C₁₈H₁₅O₃P [2][5]

Molecular Weight 310.28 g/mol [1][2]

CAS Number 101-02-0 [1][2][3][5]

EINECS Number 202-908-4 [2][5]

Melting Point 22-24 °C [1][6]

Boiling Point 360 °C [1][6]

Density 1.184 g/mL at 25 °C [1]

Refractive Index n20/D 1.59 [1]

Flash Point 210 °C (410 °F) [1]

Vapor Pressure 5 mmHg at 205 °C [1]

Appearance
Clear, colorless to light yellow

liquid
[5]

Safety Data Sheet Summary
Triphenyl phosphite presents several hazards that necessitate careful handling and

adherence to safety protocols. Below is a summary of its classification and safety information

according to the Globally Harmonized System (GHS).
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Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin Irritation (Category 2) H315: Causes skin irritation

Skin Sensitization (Category 1) H317: May cause an allergic skin reaction

Eye Irritation (Category 2) H319: Causes serious eye irritation

Specific Target Organ Toxicity — Repeated

Exposure (Category 2)

H373: May cause damage to organs (Nervous

system) through prolonged or repeated

exposure

Hazardous to the Aquatic Environment, Acute

Hazard (Category 1)
H400: Very toxic to aquatic life

Hazardous to the Aquatic Environment, Long-

Term Hazard (Category 1)

H410: Very toxic to aquatic life with long lasting

effects

Precautionary Statements:

Users should wear protective gloves, clothing, and eye/face protection.[2][6] In case of

ingestion, call a poison center or doctor.[2][6] If the substance comes into contact with skin,

wash with plenty of soap and water.[2] For eye contact, rinse cautiously with water for several

minutes, removing contact lenses if present and easy to do.[2][6] It is crucial to avoid release

into the environment and to dispose of the substance and its container in accordance with local

regulations.[2][6]

Key Applications and Reactions
Triphenyl phosphite is a versatile reagent with numerous applications in both laboratory and

industrial settings.

Ligand in Homogeneous Catalysis
Triphenyl phosphite is a common ligand in coordination chemistry, particularly in nickel-

catalyzed reactions. It is used in the hydrocyanation of alkenes, a significant industrial process

for the production of adiponitrile, a precursor to nylon.[5] The nickel(0)-phosphite complexes

are effective catalysts for this transformation.
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Logical Diagram of Triphenyl Phosphite Applications
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Caption: Applications of Triphenyl Phosphite.

Precursor in Organic Synthesis
Triphenyl phosphite serves as a precursor for the synthesis of other organophosphorus

compounds, such as trimethylphosphine. This reaction typically involves the use of a Grignard

reagent.

Experimental Protocols
Synthesis of Trimethylphosphine from Triphenyl
Phosphite
This protocol describes the synthesis of trimethylphosphine via the reaction of triphenyl
phosphite with a Grignard reagent.
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Materials:

Triphenyl phosphite

Methylmagnesium iodide solution

Di-n-butyl ether (anhydrous)

Standard glassware for distillation and inert atmosphere reactions

Procedure:

A solution of triphenyl phosphite (0.76 M) in di-n-butyl ether is prepared.

This solution is added dropwise to a cooled solution of methylmagnesium iodide.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and is stirred for an additional 3 hours.

The reaction apparatus is then set up for distillation with a receiving flask cooled to -78 °C.

The reaction mixture is slowly heated with stirring. A mixture of di-n-butyl ether and the

desired product, trimethylphosphine, will distill off.

The collected distillate can be further purified by fractional distillation to yield pure

trimethylphosphine.
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Synthesis of Trimethylphosphine
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Caption: Workflow for Trimethylphosphine Synthesis.

Nickel-Catalyzed Hydrocyanation of Alkenes
This protocol outlines the general steps for the hydrocyanation of an unactivated alkene using

a nickel catalyst with a phosphite ligand like triphenyl phosphite.

Catalyst System:

A low-valent nickel source (e.g., Ni(COD)₂)

A phosphite ligand (e.g., triphenyl phosphite)
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General Procedure:

The nickel complex is generated in situ or used as a pre-formed catalyst.

The reaction involves the oxidative addition of hydrogen cyanide (HCN) to the low-valent

nickel complex, forming a hydrido cyanide intermediate.

The alkene substrate then coordinates to this metal complex.

Migratory insertion of the alkene into the nickel-hydride bond occurs, forming an alkylnickel

cyanide species.

The cycle is completed by the rate-limiting reductive elimination of the nitrile product,

regenerating the nickel catalyst.

Lewis acids, such as triphenylboron, can be added to accelerate the final reductive

elimination step and increase the overall reaction rate.
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Catalytic Cycle for Alkene Hydrocyanation
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Caption: Catalytic Cycle of Hydrocyanation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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